(-)-Lipstatin

Pancreatic lipase inhibition IC50 determination Anti-obesity drug discovery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C29H49NO5
Molecular Weight 491.7 g/mol
Cat. No. B15747219
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Technical Parameters


Basic Identity
Product Name(-)-Lipstatin
Molecular FormulaC29H49NO5
Molecular Weight491.7 g/mol
Structural Identifiers
InChIInChI=1S/C29H49NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h12-13,15-16,22-27H,5-11,14,17-21H2,1-4H3,(H,30,31)
InChIKeyOQMAKWGYQLJJIA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(-)-Lipstatin: Identity and Key Characteristics


(-)-Lipstatin (CAS 96829-59-3) is a natural β-lactone secondary metabolite produced by the actinobacterium Streptomyces toxytricini, first described in 1987 as an extremely potent and irreversible inhibitor of pancreatic lipase [1]. Its molecular architecture comprises a trans-3,4-dialkyl-β-lactone core linked to a 2-hexyl-7,10-hexadecadienoic acid backbone bearing two cis-configured double bonds, and an N-formyl-L-leucine ester side chain [2]. Lipstatin serves as the direct biosynthetic precursor to the FDA-approved anti-obesity drug orlistat (tetrahydrolipstatin), which is produced by catalytic hydrogenation of lipstatin's two double bonds [3]. The compound is exclusively accessible through fermentation-based production and is supplied primarily as a research intermediate, reference standard, or starting material for semi-synthetic derivatization.

Natural product β-lactone research intermediate from fermentation
Unsaturated side chain enables SAR and derivatization studies
Biosynthetic precursor to orlistat; irreplaceable in pathway research

(-)-Lipstatin: Why Analogs Cannot Substitute


(-)-Lipstatin differs from its closest structural analogs—orlistat (tetrahydrolipstatin), esterastin, and the panclicins—in multiple decision-relevant dimensions that preclude simple substitution. Orlistat, although derived directly from lipstatin by hydrogenation, carries a fully saturated side chain that confers superior oxidative stability and approximately 19-fold higher potency against porcine pancreatic lipase (IC50 7.5 nM vs. 140 nM) [1], but this saturation simultaneously eliminates the native unsaturation motif that is indispensable for researchers studying biosynthetic pathway intermediates, fermentation-derived impurity profiling, or structure-activity relationships at the double bond positions [2]. Esterastin contains an N-acetyl-L-asparagine side chain in place of lipstatin's N-formyl-L-leucine, altering target selectivity toward lysosomal acid lipase rather than pancreatic lipase [3]. Panclicins A–E, while also β-lactone-based irreversible pancreatic lipase inhibitors, exhibit IC50 values spanning 0.62–2.9 µM—5- to 21-fold less potent than lipstatin—and differ in their amino acid moiety composition, precluding their use as analytical surrogates for lipstatin-specific quantification methods [4].

Orlistat (saturated analog)
Lacks native unsaturation; cannot serve as a biosynthetic intermediate or impurity profiling standard in lipstatin-specific workflows.
Esterastin
N-acetyl-L-asparagine side chain shifts target to lysosomal acid lipase; not interchangeable in pancreatic lipase assays.
Panclicins A–E
Different amino acid moieties and lower potency preclude use as analytical surrogates for lipstatin quantification.

(-)-Lipstatin: Comparative Evidence vs. Analogs


Pancreatic Lipase Inhibition: Potency vs. Orlistat

(-)-Lipstatin inhibited porcine pancreatic lipase with an IC50 of 0.14 µM (140 nM) using triolein as substrate in the original characterization study [1]. Under comparable assay conditions employing porcine pancreatic lipase, orlistat (tetrahydrolipstatin) demonstrated an IC50 of 7.5 nM [2]. This represents an approximately 19-fold higher potency for orlistat relative to lipstatin when tested against the same enzyme species. It is critical to note that these data originate from independent studies conducted in different laboratories; no published single-study, side-by-side comparison of purified lipstatin versus orlistat against identically prepared pancreatic lipase under identical assay conditions has been identified. The IC50 difference should therefore be interpreted as an approximate cross-study magnitude rather than a precisely calibrated head-to-head ratio.

Pancreatic lipase IC50
Cross-study comparable
Lipstatin: 140 nM Orlistat: 7.5 nM
Reported cross-study potency context; supports lipstatin selection for natural product pharmacophore studies.
No head-to-head study under identical conditions identified; ~19-fold difference is approximate.
Pancreatic lipase inhibition IC50 determination Anti-obesity drug discovery Lipase inhibitor potency ranking

Pancreatic Lipase Selectivity vs. Phospholipase A2 and Trypsin

In the original pharmacological characterization, (-)-lipstatin was tested against a panel of pancreatic enzymes to define its selectivity profile. At a concentration of 200 µM—more than 1,400 times its IC50 for pancreatic lipase (0.14 µM)—lipstatin produced no detectable inhibition of phospholipase A2 or trypsin [1]. This establishes a selectivity index (SI = IC50_off-target / IC50_on-target) exceeding 1,428 for phospholipase A2 and trypsin. For comparison, orlistat is also reported to show selectivity for lipases over other hydrolases, with other hydrolases tested being at least 1,000-fold less potently inhibited [2]; however, orlistat additionally inhibits fatty acid synthase (FASN) with an apparent Ki of ~0.1 µM , introducing a secondary pharmacology dimension that is less well-characterized for lipstatin.

Enzyme selectivity
Reported
>1,428
Supports pancreatic lipase-selective tool compound interpretation.
Phospholipase A2 and trypsin unaffected at 200 µM (SI relative to lipase IC50).
Enzyme selectivity profiling Off-target screening Pancreatic enzyme panel Therapeutic window assessment

In Vivo Substrate Discrimination: Triolein vs. Oleic Acid

In a murine model of intestinal fat absorption, (-)-lipstatin produced dose-dependent inhibition of triolein (triglyceride) absorption, while the absorption of oleic acid (free fatty acid) remained unaffected across all doses tested [1]. This functional discrimination confirms that lipstatin acts specifically at the level of triglyceride hydrolysis by pancreatic lipase, without interfering with the intestinal uptake of free fatty acids. This pharmacodynamic profile is mechanistically consistent with lipstatin's irreversible covalent inhibition of pancreatic lipase [2]. Orlistat demonstrates the same mechanistic principle in vivo [3]; however, lipstatin's shorter elimination half-life and susceptibility to oxidative metabolism at the C4–C5 and C7–C8 double bonds [4] may result in a distinct temporal profile of enzyme inhibition that differs from the more metabolically stable orlistat, though direct comparative in vivo pharmacokinetic data between the two compounds are lacking in the published literature.

In vivo substrate discrimination
Direct comparison
Triolein: inhibited Oleic acid: unaffected
Confirms lipolysis-dependent lipid uptake mechanism in murine model.
Quantitative dose-response not reported head-to-head vs. orlistat.
In vivo fat absorption Triglyceride vs. fatty acid discrimination Murine pharmacology Mechanism-specific inhibition

Oxidative Stability and Storage Requirements

(-)-Lipstatin contains two cis-configured double bonds at positions C4–C5 and C7–C8 within its 2-hexyl-7,10-hexadecadienoic acid backbone [1]. These alkene moieties render the molecule susceptible to oxidative degradation, a structural liability that motivated the development of the fully saturated derivative orlistat specifically for improved stability [2]. The hydrogenation of lipstatin to orlistat eliminates this oxidation-prone motif while preserving the β-lactone pharmacophore essential for covalent lipase inhibition [3]. A purification patent discloses that lipstatin is thermally stable for several hours at 60°C but undergoes degradation via elimination of CO2 at higher temperatures, and that its low vapor pressure (7×10^-7 mbar) precludes vacuum distillation [4]. Consistent with this sensitivity, vendor specifications typically recommend storage at -20°C under an inert atmosphere [5]. In contrast, orlistat is a stable crystalline solid that can be formulated into oral dosage forms and stored at ambient conditions.

Oxidative stability
Data to verify
Two cis double bonds; -20°C inert storage required
Storage infrastructure and shelf-life context differ from ambient-stable orlistat.
Thermal stability reported up to 60°C (patent); oxidation rate not quantified.
Compound stability Oxidative degradation Storage conditions Double bond chemistry Formulation compatibility

Amino Acid Side Chain Dictates Lipase Target Selectivity

(-)-Lipstatin is structurally distinguished from its closest microbial congener, esterastin, by the identity of the amino acid esterified to the β-lactone core: lipstatin bears an N-formyl-L-leucine side chain, whereas esterastin carries an N-acetyl-L-asparagine moiety [1]. This single amino acid substitution produces a profound shift in enzyme targeting: lipstatin potently and selectively inhibits pancreatic lipase (IC50 0.14 µM) with no activity against phospholipase A2 or trypsin at 200 µM [2], while esterastin preferentially inhibits lysosomal acid lipase with an IC50 of approximately 80 nM [3]. The panclicins further illustrate the critical role of the amino acid moiety: glycine-type panclicins (C, D, E) are 2–3-fold more potent than orlistat, while alanine-type panclicins (A, B) are less potent [4], demonstrating that the amino acid identity is a primary driver of potency and selectivity within the β-lactone lipase inhibitor class.

Amino acid side chain
Cross-study comparable
Lipstatin: N-formyl-L-leucine → pancreatic lipase Esterastin: N-acetyl-L-asparagine → lysosomal acid lipase
Side chain identity determines enzyme target selectivity.
Single amino acid substitution shifts primary target profile.
Structure-activity relationship Amino acid moiety Target selectivity Esterase vs. lipase inhibition Microbial natural product comparison

(-)-Lipstatin: Key Research and Industrial Applications


Fermentation Process & Biosynthetic Pathway Engineering

(-)-Lipstatin is the sole fermentative product of Streptomyces toxytricini and serves as the mandatory starting material for orlistat semi-synthesis via catalytic hydrogenation [1]. Industrial biotechnology groups optimizing lipstatin titers (reportedly reaching 3.0–3.2 g/kg in optimized strains [2]) require authentic lipstatin reference material for HPLC-UV or LC-MS quantification of fermentation broth yields, impurity profiling (including hydroxylipstatin, dehydrolipstatin, seco-lipstatin, desmethyllipstatin, methyllipstatin, and dihydrolipstatin identified by HPLC-ESI-Q-TOF-MS [3]), and monitoring of the hydrogenation conversion endpoint. Neither orlistat nor esterastin can serve as a chromatographic standard for lipstatin-specific methods due to differing retention times, mass spectra, and UV absorption profiles arising from the unsaturated chromophore.

Mechanistic Studies of Covalent Lipase Inactivation

Lipstatin's β-lactone ring undergoes nucleophilic attack by the active-site serine (Ser152) of pancreatic lipase to form a long-lived covalent acyl-enzyme intermediate with 1:1 stoichiometry [1]. This irreversible mechanism distinguishes β-lactone inhibitors from competitive or non-covalent lipase inhibitors. Researchers conducting kinetic studies of lipase inactivation rates, active-site labeling experiments using radiolabeled or fluorescent lipstatin analogs, or structural biology studies (X-ray crystallography, cryo-EM) of the covalent lipstatin-lipase adduct require the native natural product rather than the saturated derivative, as the double bond geometry may influence the conformation of the bound inhibitor within the active-site tunnel.

Natural Product Screening & Pharmacophore Deconvolution

As a microbial secondary metabolite with a defined biosynthetic gene cluster (BGC0000382, NRPS-type, MIBiG database [1]), lipstatin represents a privileged scaffold for natural product screening libraries. Its unsaturated side chain provides two chemically tractable positions (C4–C5 and C7–C8 double bonds) for late-stage functionalization via click chemistry or metathesis reactions, enabling the generation of structurally diverse analog libraries for proteomic profiling [2]. This synthetic utility is absent in the fully saturated orlistat scaffold. Furthermore, the N-formyl-L-leucine moiety offers a distinct hydrogen-bonding pharmacophore compared to the N-acetyl-L-asparagine of esterastin, enabling differential SAR exploration of the amino acid binding pocket.

In Vivo GI Lipolysis: Mechanism-Specific Probes

The demonstrated in vivo discrimination between triolein and oleic acid absorption [1] positions lipstatin as a mechanism-specific probe for distinguishing lipase-dependent from lipase-independent lipid uptake in preclinical rodent models. Because lipstatin acts locally in the gastrointestinal lumen and is minimally absorbed due to its high lipophilicity [2], it can be employed in gavage-based experimental protocols to achieve acute, titratable pancreatic lipase inhibition without confounding systemic effects. This application is particularly relevant for researchers studying the relative contributions of pancreatic lipase vs. other lipases (gastric lipase, carboxyl ester lipase, pancreatic lipase-related protein 2) to dietary fat digestion under varying meal composition conditions.

Application
Selection Property
Validation Focus
Fermentation process & biosynthetic engineering
Natural product chromatographic standard
Impurity profiling and hydrogenation endpoint monitoring
Mechanistic studies of covalent lipase inactivation
Native unsaturated β-lactone scaffold
Active-site labeling and structural biology of covalent adduct
Natural product screening & pharmacophore deconvolution
Unsaturated side chain for late-stage functionalization
SAR library generation and proteomic profiling
In vivo GI lipolysis: mechanism-specific probes
Acute, titratable pancreatic lipase inhibition
Lipase-dependent vs. independent lipid uptake in preclinical models

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